5-((4-Benzylpiperazin-1-yl)(thiophen-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-thiophen-2-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H23N5OS2/c1-15-22-21-26(23-15)20(27)19(29-21)18(17-8-5-13-28-17)25-11-9-24(10-12-25)14-16-6-3-2-4-7-16/h2-8,13,18,27H,9-12,14H2,1H3
• InChI Key: KSTAJLUNRIKFHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CS3)N4CCN(CC4)CC5=CC=CC=C5)O
• Molecular Formula: C21H23N5OS2
• Molecular Weight: 425.6 g/mol

Description

5-((4-Benzylpiperazin-1-yl)(thiophen-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H23N5OS2 and its molecular weight is 425.57. The purity is usually 95%.
BenchChem offers high-quality 5-((4-Benzylpiperazin-1-yl)(thiophen-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-Benzylpiperazin-1-yl)(thiophen-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Docking Studies and Serotonin Receptor Affinity : Another research effort synthesized novel benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives, evaluating their affinity towards 5-HT1A receptors. This study utilized docking studies to understand the influence of arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity, which provides insights into the structural requirements for receptor affinity and activity (H. Pessoa‐Mahana et al., 2012).

• Antimicrobial Activities of Triazole Derivatives : The synthesis and antimicrobial activities of new 1,2,4-triazole derivatives have been explored, indicating the potential of such compounds in developing antimicrobial agents. These derivatives demonstrate good to moderate activities against various test microorganisms, suggesting their applicability in addressing microbial infections (H. Bektaş et al., 2007).

• Antipsychotic Activity of Thieno[2,3‐b][1,5]benzoxazepine Derivatives : Research on the synthesis of thieno[2,3‐b][1,5]benzoxazepine derivatives has revealed their potential antipsychotic activity. Such studies are crucial for the development of new antipsychotic drugs, providing alternatives to existing treatments with possibly improved efficacy and safety profiles (T. Kohara et al., 2002).